3-Allyl-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid
Overview
Description
“3-Allyl-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid” is a chemical compound with the molecular formula C12H19NO4 . It is a derivative of azetidine-3-carboxylic acid . Azetidines are four-membered nitrogen-containing heterocycles that appear in a variety of natural products and pharmaceutical compounds .
Synthesis Analysis
Azetidines are prepared in a one-pot, gram-scale strain-release reaction of 1-azabicyclo[1.1.0]butane from commercially available starting materials . These intermediates were subsequently used to prepare a series of high-value azetidine-3-carboxylic acid derivatives .Molecular Structure Analysis
The molecular structure of “3-Allyl-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid” consists of a four-membered azetidine ring with a carboxylic acid group and a tert-butoxycarbonyl group attached to it .Chemical Reactions Analysis
Azetidines are appended to lead molecules as pre-formed ring systems via a variety of coupling-type reactions . This building block approach requires the ready availability of a diverse collection of azetidinyl fragments .Physical And Chemical Properties Analysis
The compound is solid at 20 degrees Celsius . It has a molecular weight of 241.28 .Scientific Research Applications
- Rigid Linker : This compound serves as a rigid linker in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are innovative molecules designed to selectively degrade specific proteins by recruiting them for ubiquitination and subsequent proteasomal degradation. The unique structure of 3-Allyl-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid allows it to connect protein-binding moieties, enabling targeted protein degradation .
Protein Degradation and PROTAC Development
Mechanism of Action
Target of Action
Similar compounds have been used as rigid linkers in protac (proteolysis-targeting chimera) development for targeted protein degradation .
Mode of Action
This dual binding leads to the ubiquitination and subsequent degradation of the target protein .
Biochemical Pathways
In the context of PROTACs, the ubiquitin-proteasome system would be the primary pathway involved .
Result of Action
In the context of protacs, the result would typically be the degradation of a specific target protein .
properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-3-prop-2-enylazetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4/c1-5-6-12(9(14)15)7-13(8-12)10(16)17-11(2,3)4/h5H,1,6-8H2,2-4H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYVFABKHPULMNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)(CC=C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1936583-41-3 |
Source
|
| Record name | 1-[(tert-butoxy)carbonyl]-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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